Cas no 1596653-85-8 (2-(tert-Butoxycarbonyl)octahydrocyclopentacpyrrole-1-carboxylic Acid)

• Product Name: 2-(tert-Butoxycarbonyl)octahydrocyclopentacpyrrole-1-carboxylic Acid
• CAS No: 1596653-85-8
• MF: C₁₃H₂₁NO₄
• MW: 255.3101
• MDL: MFCD08543931
• CID: 4740011
• PubChem ID: 53249646
• Update Time: 2026-02-25

2-(tert-Butoxycarbonyl)octahydrocyclopentacpyrrole-1-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(TERT-BUTOXYCARBONYL)OCTAHYDROCYCLOPENTA[C]PYRROLE-1-CARBOXYLIC ACID
• HEXAHYDRO-CYCLOPENTA[C]PYRROLE-1,2-DICARBOXYLIC ACID 2-TERT-BUTYL ESTER
• (1S,3aR,6aS)-2-(tert-Butoxycarbonyl)octahydrocyclopenta[c]pyrrole-1-carboxylic acid
• (1R,3aS,6aR)-2-(tert-Butoxycarbonyl)octahydrocyclopenta[c]pyrrole-1-carboxylic acid
• SFBZDQKMJLUZQF-UHFFFAOYSA-N
• BCP13830
• (1S,3aR,6aS)-Hexahydro-cyclopenta[c]pyrrole-1,2(1H)-dicarboxylic Acid 2-(tert-
• 2-(tert-Butoxycarbonyl)octahydrocyclopentacpyrrole-1-carboxylic Acid

• MDL： MFCD08543931
• Inchi： 1S/C13H21NO4/c1-13(2,3)18-12(17)14-7-8-5-4-6-9(8)10(14)11(15)16/h8-10H,4-7H2,1-3H3,(H,15,16)
• InChI Key： SFBZDQKMJLUZQF-UHFFFAOYSA-N
• SMILES： O(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C(N1C([H])([H])C2([H])C([H])([H])C([H])([H])C([H])([H])C2([H])C1([H])C(=O)O[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 361
• Topological Polar Surface Area: 66.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives

Additional information on 2-(tert-Butoxycarbonyl)octahydrocyclopentacpyrrole-1-carboxylic Acid

Introduction to 2-(tert-Butoxycarbonyl)octahydrocyclopentacpyrrole-1-carboxylic Acid (CAS No. 1596653-85-8)

2-(tert-Butoxycarbonyl)octahydrocyclopentacpyrrole-1-carboxylic Acid, with the CAS number 1596653-85-8, is a versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique structural features, which include a tert-butoxycarbonyl (Boc) protecting group and an octahydrocyclopentacpyrrole scaffold. These attributes make it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The tert-butoxycarbonyl (Boc) group is a widely used protecting group in organic synthesis, particularly for amino acids and peptides. It effectively masks the amino functionality, allowing for selective reactions at other sites of the molecule. The Boc group can be readily removed under mild acidic conditions, making it an ideal choice for multistep synthetic processes. In the context of 2-(tert-Butoxycarbonyl)octahydrocyclopentacpyrrole-1-carboxylic Acid, this protecting group ensures that the amino functionality remains inert during synthetic manipulations, facilitating the construction of complex molecular architectures.

The octahydrocyclopentacpyrrole scaffold is a cyclic structure with five carbon atoms and one nitrogen atom, forming a seven-membered ring. This scaffold is known for its structural rigidity and conformational stability, which are advantageous in the design of bioactive compounds. The presence of this scaffold in 2-(tert-Butoxycarbonyl)octahydrocyclopentacpyrrole-1-carboxylic Acid provides a robust platform for the introduction of functional groups that can modulate biological activity.

Recent research has highlighted the potential applications of compounds derived from 2-(tert-Butoxycarbonyl)octahydrocyclopentacpyrrole-1-carboxylic Acid. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and analgesic properties. These findings are particularly relevant in the development of new therapeutic agents for conditions such as chronic pain and inflammatory diseases. The unique combination of the Boc protecting group and the octahydrocyclopentacpyrrole scaffold allows for fine-tuning of pharmacological properties, making it a promising lead compound in drug discovery efforts.

In addition to its biological applications, 2-(tert-Butoxycarbonyl)octahydrocyclopentacpyrrole-1-carboxylic Acid has been utilized in the synthesis of advanced materials and polymers. The rigid structure and functional versatility of this compound make it suitable for applications in materials science, where it can be incorporated into polymer backbones to enhance mechanical properties or introduce new functionalities.

The synthesis of 2-(tert-Butoxycarbonyl)octahydrocyclopentacpyrrole-1-carboxylic Acid typically involves several steps, including the formation of the octahydrocyclopentacpyrrole core and the introduction of the Boc protecting group. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for its production. For example, catalytic methods using transition metals have been developed to improve yield and reduce environmental impact. These advancements not only facilitate laboratory-scale synthesis but also pave the way for industrial-scale production.

The characterization of 2-(tert-Butoxycarbonyl)octahydrocyclopentacpyrrole-1-carboxylic Acid is typically performed using a combination of spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and MS (Mass Spectrometry). These methods provide detailed information about the molecular structure and purity, ensuring that the compound meets high standards for use in research and development.

In conclusion, 2-(tert-Butoxycarbonyl)octahydrocyclopentacpyrrole-1-carboxylic Acid (CAS No. 1596653-85-8) is a multifunctional compound with significant potential in various scientific and industrial applications. Its unique structural features, combined with its synthetic versatility, make it an important intermediate in the development of new pharmaceuticals, materials, and advanced chemical products. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemistry.